(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone
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Overview
Description
The compound contains several functional groups including a pyrrolidine ring, a methylpyridine group, and an isoxazole ring. Pyrrolidine is a five-membered ring with one nitrogen atom . Methylpyridine, also known as picoline, is a derivative of pyridine with a methyl group attached to the ring . Isoxazole is a five-membered ring containing one oxygen atom and one nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups in space. The pyrrolidine ring and isoxazole ring are likely to add significant three-dimensional structure to the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For example, the pyrrolidine ring could potentially undergo reactions at the nitrogen atom, and the isoxazole ring could potentially be involved in cycloaddition reactions .Scientific Research Applications
- The presence of both piperidine and pyridine rings in this compound makes it interesting for anticancer studies. Researchers have explored its potential as a topoisomerase inhibitor, similar to camptothecin, which exhibits remarkable anticancer activity .
- Piperidine derivatives have been studied extensively as analgesics. This compound, with its unique structure, might offer novel pathways for pain management .
- The combination of pyridine and indole moieties has been explored for antitubercular activity. Researchers have synthesized related compounds and tested them against Mycobacterium tuberculosis (MTB) and Mycobacterium bovis (BCG) .
- Some derivatives containing pyridine and related heterocycles have demonstrated better anti-fibrotic activities than existing drugs like Pirfenidone .
- The straightforward synthesis method starting from D-pyroglutaminol makes this compound attractive for organic synthesis.
Anticancer Research
Anti-Inflammatory and Analgesic Properties
Antitubercular Activity
Antifibrotic Agents
Organic Synthesis
Safety and Hazards
properties
IUPAC Name |
[3-(5-methylpyridin-2-yl)oxypyrrolidin-1-yl]-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c1-12-6-7-16(19-10-12)23-13-8-9-21(11-13)18(22)17-14-4-2-3-5-15(14)24-20-17/h6-7,10,13H,2-5,8-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIKLEXHQPRSEGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)OC2CCN(C2)C(=O)C3=NOC4=C3CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone |
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